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Compound of Interest

Compound Name: TA 02

Cat. No.: B1191931

Essential Safety and Logistical Information for Laboratory and Drug Development
Professionals

The following guide provides comprehensive procedures for the safe handling and disposal of
TAS-102 (Lonsurf®), a cytotoxic oral chemotherapy agent combining trifluridine and tipiracil.
Given the hazardous nature of this compound, strict adherence to these protocols is essential
to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Safety Data Summary

TAS-102 is classified as a hazardous substance. Key safety information is summarized below.

Table 1: Hazard Classification for TAS-102
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed.

Acute Toxicity, Inhalation 4 Harmful if inhaled.

Acute Toxicity, Skin 4 Harmful in contact with skin.
Skin Corrosion/Irritation 2 Causes skin irritation.
Serious Eye Damage/Irritation 2 Causes serious eye irritation.
Carcinogenicity 2 Suspected of causing cancer.
Specific Target Organ Toxicity 3 May cause respiratory

irritation.

Source: TAS-102 Safety Data Sheet[1]

Table 2: Required Personal Protective Equipment (PPE) for Handling TAS-102

PPE Item Specification Purpose
Gl Chemotherapy-rated, powder- Prevents skin contact and
oves
free nitrile gloves absorption.
Disposable, lint-free, solid-front ) )
) Protects clothing and skin from
Gown gown with closed back and

cuffs

contamination.

Eye Protection

Safety glasses with side

shields or goggles

Prevents eye exposure to dust

or splashes.

Respiratory Protection

N95 or higher-level respirator

Required when handling

powders or creating aerosols.

Source: General guidelines for handling cytotoxic drugs.

Experimental Protocols: Disposal and

Decontamination
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Proper disposal of TAS-102 and contaminated materials is critical and must follow regulations
for cytotoxic waste.[2][3][4] The primary method of disposal for cytotoxic waste is incineration at
high temperatures.[2][5]

Protocol 1: Segregation and Disposal of TAS-102 Waste
« ldentify Waste Type: Differentiate between "trace" and "bulk" chemotherapy waste.

o Trace Waste: Items contaminated with less than 3% of the original drug weight (e.g.,
empty vials, used gloves, gowns, bench paper).[1][6]

o Bulk Waste: Unused or partially used tablets, grossly contaminated items, or materials
from a spill cleanup.[1]

e Container Selection:

o Place trace waste in a designated yellow chemotherapy waste container labeled "Trace
Chemotherapy Waste" and "Incinerate Only".[1][2][6]

o Place bulk waste in a designated black RCRA hazardous waste container labeled
"Hazardous Waste - Toxic".[1]

o Sharps Disposal: Any sharps contaminated with TAS-102 (e.g., needles used in analytical
procedures) must be placed in a yellow, puncture-resistant sharps container labeled "Chemo
Sharps".[2]

» Final Disposal:

o Seal all containers when they are three-quarters full.[4]

o Store sealed containers in a designated, secure area away from general lab traffic.

o Arrange for pickup and disposal by a licensed hazardous waste management service.
Protocol 2: Spill Decontamination Procedure

 |solate the Area: Immediately restrict access to the spill area. Post warning signs.[7]
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» Don PPE: Before cleaning, put on a full set of chemotherapy-rated PPE as detailed in Table
2.[71[8]

» Contain the Spill:
o For powders, gently cover with damp absorbent pads to avoid aerosolization.[7]
o For liquids, cover with absorbent pads from a chemotherapy spill kit.[8]

e Clean the Area:
o Use a scoop and scraper from a spill kit to collect all contaminated materials.[7]
o Place all contaminated materials into a black hazardous waste container.[1]

o Clean the spill area three times using a detergent solution, followed by a rinse with clean
water.[7]

» Doff PPE: Remove PPE in the following order to avoid self-contamination: outer gloves,
gown, inner gloves. Dispose of all PPE as bulk chemotherapy waste.[8]

e Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.[8]

Visualized Workflows and Logical Relationships

The following diagrams illustrate the decision-making process and workflows for handling TAS-
102 waste and spills.
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TAS-102 Waste Generated

Determine Waste Type

Trace Waste (<3% residual) Bulk Waste (>3% residual or unused)

Is it a sharp?

Place in BLACK RCRA Container

No (Labeled ‘Hazardous Waste")

Place in YELLOW Container Place in YELLOW Sharps Container

(Labeled '‘Chemo Sharps')

(Labeled 'Trace Chemo")

Seal Container when 3/4 Full py ——

Dispose via Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for TAS-102 Waste Segregation and Disposal.
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1. Isolate Area & Post Signs

'

2. Don Full Chemo PPE

3. Contain Spill with Absorbent Pads

4. Collect Waste into BLACK Container

5. Decontaminate Area (3x Wash/Rinse)

6. Doff & Dispose of PPE

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-Step Procedure for TAS-102 Spill Cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for TAS-102
(Trifluridine/Tipiracil)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191931#ta-02-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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